![molecular formula C16H21NO5S B063794 alpha,alpha-Dimethyl-2-((2-methoxyphenoxy)methyl)-beta-oxo-3-thiazolidinepropanoic acid CAS No. 161364-70-1](/img/structure/B63794.png)
alpha,alpha-Dimethyl-2-((2-methoxyphenoxy)methyl)-beta-oxo-3-thiazolidinepropanoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Alpha,alpha-Dimethyl-2-((2-methoxyphenoxy)methyl)-beta-oxo-3-thiazolidinepropanoic acid, also known as PIO, is a synthetic thiazolidinedione compound that has been extensively studied for its potential therapeutic applications. PIO is a potent agonist of peroxisome proliferator-activated receptor-gamma (PPAR-γ), which plays a crucial role in glucose and lipid metabolism.
Mechanism of Action
Alpha,alpha-Dimethyl-2-((2-methoxyphenoxy)methyl)-beta-oxo-3-thiazolidinepropanoic acid acts as an agonist of PPAR-γ, which is a nuclear receptor that plays a crucial role in glucose and lipid metabolism. Activation of PPAR-γ by this compound leads to the upregulation of genes involved in glucose uptake and utilization, as well as the downregulation of genes involved in gluconeogenesis and lipogenesis. This compound also has anti-inflammatory and anti-atherogenic effects, which may be mediated by the inhibition of nuclear factor-kappa B (NF-κB) signaling.
Biochemical and physiological effects:
This compound has been shown to improve insulin sensitivity, reduce blood glucose levels, and decrease triglyceride levels in patients with type 2 diabetes mellitus. This compound has also been shown to have anti-inflammatory and anti-atherogenic effects, which may be beneficial in the treatment of cardiovascular diseases. This compound has been shown to inhibit the proliferation of cancer cells and induce apoptosis in various cancer cell lines.
Advantages and Limitations for Lab Experiments
Alpha,alpha-Dimethyl-2-((2-methoxyphenoxy)methyl)-beta-oxo-3-thiazolidinepropanoic acid is a potent agonist of PPAR-γ, which makes it a valuable tool for studying the role of PPAR-γ in glucose and lipid metabolism. However, this compound has been shown to have off-target effects, which may complicate the interpretation of results. This compound has also been shown to have cytotoxic effects at high concentrations, which may limit its use in cell-based assays.
Future Directions
Future research on alpha,alpha-Dimethyl-2-((2-methoxyphenoxy)methyl)-beta-oxo-3-thiazolidinepropanoic acid should focus on identifying the molecular mechanisms underlying its therapeutic effects in various diseases. Further studies are needed to elucidate the role of this compound in the regulation of glucose and lipid metabolism, as well as its anti-inflammatory and anti-atherogenic effects. Future research should also focus on identifying potential adverse effects of this compound and developing strategies to minimize these effects. Finally, future research should explore the potential of this compound as a therapeutic agent in other diseases, such as cancer and neurodegenerative diseases.
Synthesis Methods
Alpha,alpha-Dimethyl-2-((2-methoxyphenoxy)methyl)-beta-oxo-3-thiazolidinepropanoic acid can be synthesized using a multistep reaction starting from 2-methoxyphenol and 3-chloropropanoic acid. The synthesis involves the reaction of 2-methoxyphenol with thionyl chloride to form 2-methoxyphenyl chloromethyl ether, which is then reacted with 3-chloropropanoic acid to form the intermediate 2-((2-methoxyphenoxy)methyl)propanoic acid. The final step involves the reaction of the intermediate with thiazolidine-2,4-dione to form this compound.
Scientific Research Applications
Alpha,alpha-Dimethyl-2-((2-methoxyphenoxy)methyl)-beta-oxo-3-thiazolidinepropanoic acid has been extensively studied for its potential therapeutic applications in various diseases, including type 2 diabetes mellitus, metabolic syndrome, and cardiovascular diseases. This compound has been shown to improve insulin sensitivity, reduce blood glucose levels, and decrease triglyceride levels in patients with type 2 diabetes mellitus. This compound has also been shown to have anti-inflammatory and anti-atherogenic effects, which may be beneficial in the treatment of cardiovascular diseases.
Properties
161364-70-1 | |
Molecular Formula |
C16H21NO5S |
Molecular Weight |
339.4 g/mol |
IUPAC Name |
3-[2-[(2-methoxyphenoxy)methyl]-1,3-thiazolidin-3-yl]-2,2-dimethyl-3-oxopropanoic acid |
InChI |
InChI=1S/C16H21NO5S/c1-16(2,15(19)20)14(18)17-8-9-23-13(17)10-22-12-7-5-4-6-11(12)21-3/h4-7,13H,8-10H2,1-3H3,(H,19,20) |
InChI Key |
ZAXOTPWRDKTQQT-UHFFFAOYSA-N |
SMILES |
CC(C)(C(=O)N1CCSC1COC2=CC=CC=C2OC)C(=O)O |
Canonical SMILES |
CC(C)(C(=O)N1CCSC1COC2=CC=CC=C2OC)C(=O)O |
synonyms |
3-Thiazolidinepropanoic acid, alpha,alpha-dimethyl-2-((2-methoxyphenox y)methyl)-beta-oxo- |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.